Cas no 1805938-88-8 (3-Amino-2-(difluoromethyl)-5-fluoro-6-nitropyridine)

• Product Name: 3-Amino-2-(difluoromethyl)-5-fluoro-6-nitropyridine
• CAS No: 1805938-88-8
• MF: C₆H₄F₃N₃O₂
• MW: 207.110071182251
• CID: 4854757
• Update Time: 2025-05-25

3-Amino-2-(difluoromethyl)-5-fluoro-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-5-fluoro-6-nitropyridine

• Inchi： 1S/C6H4F3N3O2/c7-2-1-3(10)4(5(8)9)11-6(2)12(13)14/h1,5H,10H2
• InChI Key： NNQQVOJEPPNEHX-UHFFFAOYSA-N
• SMILES： FC1=C([N+](=O)[O-])N=C(C(F)F)C(=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 1.1
• Topological Polar Surface Area: 84.7

Additional information on 3-Amino-2-(difluoromethyl)-5-fluoro-6-nitropyridine

3-Amino-2-(difluoromethyl)-5-fluoro-6-nitropyridine: A Comprehensive Overview

The compound 3-Amino-2-(difluoromethyl)-5-fluoro-6-nitropyridine (CAS No. 1805938-88-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the pyridine family, a class of heterocyclic aromatic compounds known for their stability and versatility in chemical reactions. The presence of multiple functional groups, including amino, difluoromethyl, fluoro, and nitro groups, makes this compound particularly interesting for researchers exploring its applications in drug discovery, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The nitro group in this compound is known to enhance the molecule's electronic properties, making it a promising candidate for designing bioactive compounds. Additionally, the difluoromethyl group introduces steric and electronic effects that can modulate the compound's reactivity and solubility, which are critical factors in drug design.

One of the most intriguing aspects of 3-Amino-2-(difluoromethyl)-5-fluoro-6-nitropyridine is its potential as a precursor in the synthesis of more complex molecules. Researchers have demonstrated that this compound can undergo various transformations, such as nucleophilic substitution and coupling reactions, to yield derivatives with enhanced biological activity. For instance, the amino group can serve as a site for further functionalization, enabling the creation of peptide-like structures or bioisosteres with improved pharmacokinetic profiles.

In the context of agrochemicals, this compound has shown promise as a lead molecule for developing herbicides and fungicides. The fluoro groups contribute to the molecule's lipophilicity, which is essential for penetrating plant tissues effectively. Furthermore, the nitro group can act as an electron-withdrawing group, enhancing the molecule's ability to disrupt key biochemical pathways in pests and pathogens.

Recent advancements in computational chemistry have allowed researchers to predict the electronic structure and reactivity of 3-Amino-2-(difluoromethyl)-5-fluoro-6-nitropyridine with unprecedented accuracy. By employing density functional theory (DFT) calculations, scientists have gained insights into the molecule's frontier molecular orbitals and its potential for participating in redox reactions. These findings have paved the way for exploring its applications in energy storage devices such as batteries and supercapacitors.

The synthesis of 3-Amino-2-(difluoromethyl)-5-fluoro-6-nitropyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include nucleophilic aromatic substitution and fluorination reactions, which require precise control over reaction conditions to achieve high yields and purity. The development of efficient synthetic routes has been a focal point for researchers aiming to scale up production for industrial applications.

In terms of environmental impact, this compound has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that it exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its use in sustainable chemical processes. However, further research is needed to fully understand its environmental fate and potential risks.

Looking ahead, the versatility of 3-Amino-2-(difluoromethyl)-5-fluoro-6-nitropyridine presents numerous opportunities for innovation across diverse industries. Its unique combination of functional groups makes it an ideal building block for designing novel materials with tailored properties. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both academic and industrial pursuits.